(4R)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of thiazolidine derivatives, which includes “(4R)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid”, has been discussed in various studies . These studies highlight the use of different synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry to improve their selectivity, purity, product yield, and pharmacokinetic activity .Scientific Research Applications
Application in Angiotensin II Studies
L-5,5-Dimethylthiazolidine-4-carboxylic acid (DTC) is used as a proline analog with restricted conformation in studies on receptor bound conformational requirements for agonists and antagonists of angiotensin II (ANG II) . Angiotensin II is a peptide hormone that plays a crucial role in regulating blood pressure and fluid balance. By studying the interaction between ANG II and its receptor, researchers can gain insights into the mechanisms of hypertension and develop new therapeutic strategies .
Mechanism of Action
Target of Action
L-5,5-Dimethylthiazolidine-4-carboxylic acid (DTC) is primarily used as a proline analog . It is involved in studies on receptor bound conformational requirements for agonists and antagonists of angiotensin II (ANG II) . ANG II is a peptide hormone that plays a crucial role in regulating blood pressure and fluid balance.
Mode of Action
DTC, with its restricted conformation, interacts with the receptors of ANG II
Biochemical Pathways
The biochemical pathways affected by DTC are likely related to the renin-angiotensin system, given its interaction with ANG II receptors . The renin-angiotensin system is a hormone system that regulates blood pressure and fluid balance. By influencing the conformation of ANG II receptors, DTC could potentially affect the activity of this system.
Result of Action
Given its role as a proline analog and its interaction with ang ii receptors, it is likely that it could influence processes related to blood pressure regulation and fluid balance .
properties
IUPAC Name |
(4R)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2S/c1-6(2)4(5(8)9)7-3-10-6/h4,7H,3H2,1-2H3,(H,8,9)/t4-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMQQFSDIECYOQV-SCSAIBSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(NCS1)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1([C@H](NCS1)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20420827 |
Source
|
| Record name | (4R)-5,5-Dimethyl-1,3-thiazolidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20420827 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4R)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid | |
CAS RN |
72778-00-8 |
Source
|
| Record name | (4R)-5,5-Dimethyl-1,3-thiazolidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20420827 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | L-5,5-Dimethylthiazolidine-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q & A
Q1: Why is (R)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid used in peptide synthesis?
A: (R)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid (Dmt) is often employed as a chiral auxiliary in peptide synthesis due to its ability to induce stereoselectivity during coupling reactions. [] This means that it can help control the three-dimensional shape of the resulting peptide, which is crucial for its biological activity.
Q2: What challenges are associated with using (R)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid in peptide synthesis?
A: While useful, employing (R)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid in peptide synthesis presents some challenges. For example, when coupled with sterically hindered amine components, the yield of the desired dipeptide can be low. [] Research suggests that this low yield may be attributed, in part, to the formation of a homobislactone byproduct during the activation of the carboxyl group of the Nβ-protected α-hydroxy-β-amino acid. []
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